1-Phenyloctane-1,3-dione

• IUPAC Name: 1-phenyloctane-1,3-dione
• InChI: InChI=1S/C14H18O2/c1-2-3-5-10-13(15)11-14(16)12-8-6-4-7-9-12/h4,6-9H,2-3,5,10-11H2,1H3
• InChI Key: KZMBNCLCSWGJDK-UHFFFAOYSA-N
• Canonical SMILES: CCCCCC(=O)CC(=O)C1=CC=CC=C1
• Molecular Formula: C14H18O2
• DSSTOX Substance ID: DTXSID70578246
• Molecular Weight: 218.29 g/mol
• CAS No.: 55846-68-9

Description

1-Phenyloctane-1,3-dione is a chemical compound with the CAS Number: 55846-68-9. It has a molecular weight of 218.3. The compound is typically stored at room temperature and has a purity of 95%. It is usually found in powder form.

Scientific Research Applications

• Intramolecular Hydrogen Bonds and Protonation Studies :

  • 1-Phenyloctane-1,3-dione (and related compounds) has been studied for its behavior in intramolecular hydrogen bonds and protonation by hydrogen bromide. These studies provide insights into the chemical behavior of β-diketones in different conditions, highlighting their potential in various chemical applications (Clark, Emsley, & Hibbert, 1989).

• Synthesis of Insertion Products :

  • Research has demonstrated the interaction of this compound with chalcones, leading to the synthesis of cyclic and acyclic insertion products. This process is notable for its efficiency in producing these compounds, which are characterized using various spectroscopic techniques (Naghiyev et al., 2015).

• Ion Selective Electrodes :

  • This compound derivatives have been used as ionophores in the development of copper-selective poly(vinyl) chloride membrane electrodes. This application is significant in analytical chemistry for detecting copper ions in various materials (Kopylovich, Mahmudov, & Pombeiro, 2011).

• Drug Design and Functional Group Substitution :

  • Cyclopentane-1,3-dione, a compound related to this compound, has been explored as a novel isostere for the carboxylic acid functional group. This research is significant in medicinal chemistry for the design of potent thromboxane receptor antagonists (Ballatore et al., 2011).

• Catalysis in Organic Reactions :

  • 1,3-Dicarbonyl compounds, such as this compound, have been identified as effective and affordable ligands for palladium-catalyzed Heck and Suzuki reactions. This application is crucial in synthetic organic chemistry, offering high turnover numbers and cost-effective alternatives (Cui, Li, Liu, & Guo, 2007).

• Photostabilization of Polymers :

  • β-Dicarbonyl compounds, including this compound, have been shown to photostabilize polymers against photodegradation, particularly in solutions containing protonic solvents. This research is relevant in the field of materials science, especially for protecting cosmetics against photoaging (Wu, Chang, Mou, & Rabek, 1991).